Cas no 19686-26-1 (Ethanone,1-(8-chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-)

Ethanone,1-(8-chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)- Properties

Names and Identifiers

• Ethanone,1-(8-chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-
• 1-(8-chloro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)ethanone
• 2-ACETYL-8-CHLORO-2,3,4,5-TETRAHYDRO-1H-PYRIDO[4,3-B]INDOLE
• 2-Acetyl-8-chlor-2,3,4,5-tetrahydro-1H-pyrido<4,3-b>indol
• DTXSID20651937
• 1-(8-Chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethan-1-one
• 1-(8-CHLORO-3,4-DIHYDRO-1H-PYRIDO[4,3-B]INDOL-2(5H)-YL)ETHANONE
• Q27453103
• CHEMBL3110247
• BDBM50495371
• 19686-26-1
• AKOS005535126
• AB26213
• 2LW
• 1-(8-chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone
• +Expand

• InChIKey： SHHTZAIHGFNPTK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13ClN2O/c1-8(17)16-5-4-13-11(7-16)10-6-9(14)2-3-12(10)15-13/h2-3,6,15H,4-5,7H2,1H3
• SMILES： ClC1C=CC2=C(C3CN(C(=O)C)CCC=3N2)C=1

Computed Properties

• Exact Mass: 248.07200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.0716407g/mol
• Heavy Atom Count: 17
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• LogP: 2.66380
• PSA: 36.10000